7-Chloro-1-(4-methylphenyl)-1-oxoheptane

• IUPAC Name: 7-chloro-1-(4-methylphenyl)heptan-1-one
• InChI: InChI=1S/C14H19ClO/c1-12-7-9-13(10-8-12)14(16)6-4-2-3-5-11-15/h7-10H,2-6,11H2,1H3
• InChI Key: FKVVECPGGAWKCB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)CCCCCCCl
• Molecular Formula: C14H19ClO
• DSSTOX Substance ID: DTXSID30642371
• Molecular Weight: 238.75 g/mol
• CAS RN: 898785-35-8

Description

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Synthesis Analysis

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Molecular Structure Analysis

This could involve a discussion of the compound’s molecular geometry, bond lengths and angles, and any notable structural features. Techniques such as X-ray crystallography or NMR spectroscopy might be used to determine these.

Chemical Reactions Analysis

This would detail any known reactions that the compound undergoes, including the conditions required for these reactions and the products formed.

Physical And Chemical Properties Analysis

This would include properties such as the compound’s melting point, boiling point, solubility, and stability under various conditions.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques : The compound has been involved in various synthesis processes, demonstrating its utility as an intermediate in chemical reactions. For instance, it's been used in flash vacuum thermolysis of related compounds, leading to different chemical structures and demonstrating the versatility of 7-Chloro-1-(4-methylphenyl)-1-oxoheptane in synthetic chemistry (Jenneskens, Wolf, & Bickelhaupt, 1986).

• Chemical Reactions and Reactivity : The compound has been a subject in studies involving catalytic hydrogenolysis, showcasing its reactivity and the possibilities of transforming it into other valuable chemical entities (Isogai, Sakai, & Kosugi, 1986).

• Molecular Structure Analysis : Research involving 7-Chloro-1-(4-methylphenyl)-1-oxoheptane has also focused on understanding its molecular structure. This includes quantum chemical studies which provide insights into its molecular geometry, electronic structure, and chemical reactivity. These studies are crucial in predicting how the compound interacts in different chemical environments (Satheeshkumar et al., 2017).

Applications in Material Science

• Optical and Nonlinear Optical Properties : The compound has been studied for its potential applications in material science, particularly in the context of its optical properties. Research has delved into how its structure impacts its behavior in various optical applications, which could be critical for developing new materials with specific optical characteristics (Chou et al., 1996).

Bioactive Compound Studies

• Cytotoxic Studies : There is research indicating the compound's role in cytotoxic studies, providing insights into its potential use in developing treatments for various diseases. Studies have examined its effect on cancer cells, which could lead to advancements in medicinal chemistry and drug development (Satheeshkumar et al., 2016).

Safety And Hazards

This section would detail any known hazards associated with the compound, such as toxicity or flammability. It would also include appropriate safety precautions for handling the compound.

Future Directions

This could involve a discussion of any potential applications for the compound, areas for further research, or improvements that could be made to its synthesis.

Please note that the availability of this information can vary depending on how extensively the compound has been studied. For a less well-known compound, some of this information may not be available. If you have a specific compound in mind that is well-documented, I would be happy to help you find more detailed information.